
A Technical Guide to the Physical Properties of
Calcium Iodate Monohydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium iodate

Cat. No.: B1581256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

calcium iodate monohydrate (Ca(IO₃)₂·H₂O). The information is curated for researchers,

scientists, and professionals in drug development who require precise data for formulation,

characterization, and quality control. This document presents quantitative data in structured

tables, details experimental protocols for property determination, and includes visualizations of

experimental workflows.

Core Physical and Chemical Properties
Calcium iodate monohydrate is an inorganic compound that presents as a white, crystalline

solid. It is a stable source of iodine and is utilized in various applications, including as a dietary

supplement and in pharmaceutical preparations.
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Property Value References

Chemical Formula Ca(IO₃)₂·H₂O [1]

Molar Mass 407.90 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[1][3]

Density 4.519 g/cm³ [2]

Melting Point 540 °C (decomposes) [2][4]

Crystal Structure Cubic [2][4]

Solubility Profile
The solubility of calcium iodate monohydrate is a critical parameter for its application in

various fields. It is slightly soluble in water, with its solubility increasing with temperature.

Solvent
Solubility ( g/100
mL)

Temperature (°C) References

Water ~0.24 20

Water 0.5 - 0.6 20 [3]

Water 0.67 90 [4]

Ethanol Insoluble -

Nitric Acid Soluble - [5]

Experimental Protocols
This section details the methodologies for determining the key physical properties of calcium
iodate monohydrate.

Determination of Aqueous Solubility by Redox Titration
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This method determines the concentration of iodate ions in a saturated solution, from which the

solubility can be calculated.

Materials:

Calcium iodate monohydrate

Deionized water

Potassium iodide (KI)

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Hydrochloric acid (HCl)

Starch indicator solution

Filtration apparatus

Procedure:

Prepare a saturated solution of calcium iodate monohydrate by adding an excess of the salt

to deionized water and stirring for an extended period to ensure equilibrium.

Filter the saturated solution to remove any undissolved solid.

Accurately measure a known volume of the clear filtrate into a flask.

Add an excess of potassium iodide (KI) and acidify the solution with hydrochloric acid. The

iodate ions will react with the iodide ions in the acidic medium to produce iodine.

Titrate the liberated iodine with a standardized solution of sodium thiosulfate until the solution

turns a pale yellow color.

Add a few drops of starch indicator solution, which will turn the solution a deep blue-black

color.
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Continue the titration with sodium thiosulfate until the blue color disappears, indicating the

endpoint.

The concentration of iodate ions, and subsequently the solubility of calcium iodate
monohydrate, can be calculated from the volume of sodium thiosulfate solution used.
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Workflow for Solubility Determination by Redox Titration

Solution Preparation

Reaction

Titration

Calculation

Prepare saturated Ca(IO₃)₂·H₂O solution

Filter to remove undissolved solid

Take known volume of filtrate

Add excess KI and HCl

Liberation of Iodine

Titrate with std. Na₂S₂O₃ to pale yellow

Add starch indicator (blue-black color)

Continue titration to colorless endpoint

Calculate [IO₃⁻] from titration volume

Determine solubility of Ca(IO₃)₂·H₂O
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Workflow for Solubility Determination
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Melting Point Determination by Capillary Method
This protocol describes a standard method for determining the melting point of a solid

crystalline substance.

Materials:

Calcium iodate monohydrate, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with a suitable heating fluid (e.g., mineral oil)

Thermometer

Procedure:

Pack a small amount of the finely powdered calcium iodate monohydrate into the sealed

end of a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus or attach it to

the thermometer and immerse it in the heating bath of a Thiele tube.

Heat the apparatus at a steady and slow rate.

Observe the sample closely. Record the temperature at which the first droplet of liquid

appears and the temperature at which the entire sample becomes a clear liquid. This range

is the melting point.

Note that for calcium iodate monohydrate, decomposition occurs at its melting point.
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Workflow for Melting Point Determination

Sample Preparation

Measurement

Data Recording

Finely powder the sample

Pack into a capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat at a slow, constant rate

Observe for melting and decomposition

Record temperature at onset of melting

Record temperature at complete liquefaction

Report the melting point range

Click to download full resolution via product page

Workflow for Melting Point Determination
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Crystal Structure Determination by Single-Crystal X-ray
Diffraction
This technique provides detailed information about the atomic and molecular structure of a

crystal.

Procedure Outline:

Crystal Growth: Grow a single crystal of calcium iodate monohydrate of suitable size and

quality (typically >0.1 mm in all dimensions) from an aqueous solution.

Crystal Mounting: Mount the selected crystal on a goniometer head.

Data Collection: Place the crystal in an intense, monochromatic X-ray beam. The crystal is

rotated, and the diffraction pattern (reflections) is recorded by a detector.

Data Processing: The intensities and positions of the diffracted beams are measured and

processed to generate a set of structure factors.

Structure Solution and Refinement: The electron density map of the crystal is calculated from

the structure factors, revealing the positions of the atoms. This model is then refined to best

fit the experimental data.
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Workflow for Crystal Structure Determination

Sample Preparation

Data Collection

Data Analysis

Grow single crystal of Ca(IO₃)₂·H₂O

Mount crystal on goniometer head

Place crystal in X-ray beam

Rotate crystal and record diffraction pattern

Process diffraction data

Solve the crystal structure

Refine the structural model
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Workflow for Crystal Structure Determination
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Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This is particularly useful for studying the dehydration and decomposition of

hydrates.

Instrumentation:

Thermogravimetric Analyzer (TGA) equipped with a microbalance and a furnace.

Procedure:

Calibrate the TGA instrument for mass and temperature.

Place a small, accurately weighed sample (typically 5-10 mg) of calcium iodate
monohydrate into the TGA sample pan.

Heat the sample from ambient temperature to a temperature above its decomposition point

(e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) in a controlled atmosphere (e.g.,

nitrogen).

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show a mass loss corresponding to the loss of the water

molecule, followed by the decomposition of the anhydrous calcium iodate.
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Workflow for Thermal Decomposition Analysis

Instrument Setup

Experimental Run

Data Analysis

Calibrate TGA for mass and temperature

Set heating rate and atmosphere

Accurately weigh sample into TGA pan

Heat sample at a constant rate

Record mass change vs. temperature

Analyze TGA curve for mass loss steps

Determine dehydration and decomposition temperatures
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Workflow for Thermal Decomposition Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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